(Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide
• InChI: InChI=1S/C17H11IN2O3/c18-13-3-1-2-4-14(13)20-17(21)12(9-19)7-11-5-6-15-16(8-11)23-10-22-15/h1-8H,10H2,(H,20,21)/b12-7-
• InChI Key: WSPBJPVJFUAWLA-GHXNOFRVSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C(C#N)C(=O)NC3=CC=CC=C3I
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C(/C#N)\C(=O)NC3=CC=CC=C3I
• Molecular Formula: C17H11IN2O3
• Molecular Weight: 418.18 g/mol

Description

(Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide, also known as PTP1B inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

(Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide has been extensively studied for its potential therapeutic applications in treating various diseases, including diabetes, obesity, and cancer. It has been shown to inhibit protein tyrosine phosphatase 1B ((Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide), an enzyme that plays a crucial role in regulating insulin signaling and glucose homeostasis. By inhibiting (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide, (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide can improve insulin sensitivity and reduce blood glucose levels.

Mechanism of Action

The mechanism of action of (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide involves the inhibition of (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide. (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide is a negative regulator of insulin signaling, and its inhibition leads to increased insulin sensitivity and glucose uptake. Additionally, (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
(Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide has been shown to have several biochemical and physiological effects, including improved insulin sensitivity, reduced blood glucose levels, and inhibition of cancer cell growth. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide in lab experiments is its specificity for (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide inhibition. It has been shown to have minimal off-target effects, making it a valuable tool for studying insulin signaling and glucose homeostasis. However, one of the limitations of using (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide in lab experiments is its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide. One direction is to further investigate its potential therapeutic applications in treating diabetes, obesity, and cancer. Another direction is to develop more potent and selective (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide inhibitors based on the chemical structure of (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide. Additionally, future research could focus on identifying the molecular targets and pathways involved in the anti-inflammatory and antioxidant effects of (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide.
Conclusion:
In conclusion, (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Its specificity for (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide inhibition and minimal off-target effects make it a valuable tool for studying insulin signaling and glucose homeostasis. Further research is needed to fully understand its biochemical and physiological effects and to develop more potent and selective (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide inhibitors.

Synthesis Methods

The synthesis of (Z)-3-(1,3-benzodioxol-5-yl)-2-cyano-N-(2-iodophenyl)prop-2-enamide involves a multi-step process that includes the use of various reagents and catalysts. The synthesis method has been described in detail in several scientific publications, including the Journal of Organic Chemistry and Tetrahedron Letters.